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Compound of Interest

Compound Name: JB062

Cat. No.: B15139701

Essential Safety and Handling Guide for JB062

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
nonmuscle myosin inhibitor JIB062. As a novel research chemical, a specific Safety Data Sheet
(SDS) for JB062 is not yet publicly available. The following guidance is based on the known
chemical class of IB062—a 4-hydroxycoumarin imine—and general best practices for handling
potent enzyme inhibitors in a laboratory setting.

Core Chemical Information
Identifier Value
Chemical Name JB062

] Nonmuscle Myosin Inhibitor, 4-Hydroxycoumarin
Chemical Class

Imine
CAS Number 2417988-00-0
Molecular Formula C19H17NO4

Personal Protective Equipment (PPE)
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Proper selection and use of PPE are critical to minimize exposure and ensure personal safety.

The following table summarizes recommended PPE for handling JB062, based on standard

protocols for potent enzyme inhibitors and coumarin-related compounds.

Protection Type

Specification

Rationale

Hand Protection

Nitrile gloves (minimum

thickness of 0.11 mm)

Provides a barrier against skin
contact. Double-gloving is
recommended for handling

concentrated solutions.

Eye Protection

Chemical safety goggles or a

full-face shield

Protects eyes from splashes

and aerosols.

Body Protection

Fully-fastened laboratory coat

Prevents contamination of

personal clothing.

Respiratory Protection

Use in a certified chemical

fume hood

Minimizes inhalation of
powders or aerosols. If a fume
hood is not available, a
NIOSH-approved respirator
with an organic vapor cartridge
and a particulate pre-filter is

recommended.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to maintain a safe laboratory

environment.

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for safely handling JB062 during

experimental use.
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Caption: Experimental workflow for handling JB062.
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Disposal Plan for JB062 Waste

Proper disposal of JB062 and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Caption: Disposal plan for JB062 waste.

Experimental Protocols

Detailed experimental protocols for JIB062 are not widely published. However, based on
studies of similar 4-hydroxycoumarin imine myosin inhibitors, the following general
methodologies can be adapted.[1][2][3][4][5]

Preparation of Stock Solutions

o Work Environment: All manipulations should be performed in a certified chemical fume hood.
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» Weighing: Tare a clean, dry vial on an analytical balance. Carefully add the desired amount
of JB062 powder to the vial.

e Solubilization: Add the appropriate solvent (e.g., DMSO) to the vial to achieve the desired
stock concentration.

e Mixing: Gently vortex or sonicate the solution until the JB062 is completely dissolved.

o Storage: Store the stock solution in a tightly sealed container at -20°C or -80°C, protected
from light.

General Cell Culture Treatment

o Cell Seeding: Plate cells at the desired density in appropriate culture vessels and allow them
to adhere overnight.

e Compound Dilution: On the day of treatment, thaw the JB062 stock solution and dilute it to
the final working concentration in pre-warmed cell culture medium.

e Cell Treatment: Remove the existing medium from the cells and replace it with the medium
containing the desired concentration of JB062.

e |ncubation: Return the cells to the incubator for the desired treatment duration.

o Post-Treatment Analysis: After the incubation period, proceed with the planned downstream
analysis (e.g., cell viability assays, protein extraction).

Disclaimer: The information provided is for guidance purposes only and is based on the
chemical class of JB062. It is not a substitute for a formal risk assessment. Always consult with
your institution's Environmental Health and Safety (EHS) department for specific handling and
disposal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubs.acs.org/doi/10.1021/acs.jmedchem.0c01062
https://pubmed.ncbi.nlm.nih.gov/32894018/
https://pubmed.ncbi.nlm.nih.gov/32894018/
https://www.researchgate.net/publication/344198804_Synthesis_and_Evaluation_of_4-Hydroxycoumarin_Imines_as_Inhibitors_of_Class_II_Myosins
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.0c01062
https://pmc.ncbi.nlm.nih.gov/articles/PMC9889102/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9889102/
https://www.benchchem.com/product/b15139701#personal-protective-equipment-for-handling-jb062
https://www.benchchem.com/product/b15139701#personal-protective-equipment-for-handling-jb062
https://www.benchchem.com/product/b15139701#personal-protective-equipment-for-handling-jb062
https://www.benchchem.com/product/b15139701#personal-protective-equipment-for-handling-jb062
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15139701?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

